Cas no 1353955-61-9 (2-3-(methoxymethyl)piperidin-1-ylethan-1-amine)

• Product Name: 2-3-(methoxymethyl)piperidin-1-ylethan-1-amine
• CAS No: 1353955-61-9
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 2156197
• PubChem ID: 66564433
• Update Time: 2025-10-22

2-3-(methoxymethyl)piperidin-1-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxymethyl-piperidin-1-yl)-ethylamine
• 2-(3-(Methoxymethyl)piperidin-1-yl)ethanamine
• AM92699
• 2-(3-Methoxymethylpiperidin-1-yl)ethylamine
• 2-3-(methoxymethyl)piperidin-1-ylethan-1-amine

• Inchi： 1S/C9H20N2O/c1-12-8-9-3-2-5-11(7-9)6-4-10/h9H,2-8,10H2,1H3
• InChI Key： OIPHPKRFFSSADF-UHFFFAOYSA-N
• SMILES： O(C)CC1CCCN(CCN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-3-(methoxymethyl)piperidin-1-ylethan-1-amine

2-3-(Methoxymethyl)piperidin-1-ylethan-1-amine: A Versatile Scaffold for Drug Discovery and Biomedical Applications

2-3-(Methoxymethyl)piperidin-1-ylethan-1-amine, with the CAS No. 1353955-61-9, represents a unique class of heterocyclic compounds that have garnered significant attention in recent years due to their structural versatility and potential applications in pharmaceutical and biomedical research. This molecule features a piperidine ring fused with an ethylamine chain, where the piperidine ring is functionalized with a methoxymethyl group at the 2- and 3- positions. The presence of the methoxymethyl moiety introduces both steric and electronic effects that can be exploited for the design of bioactive molecules. Recent studies have highlighted the importance of such scaffolds in the development of novel therapeutic agents targeting various disease mechanisms.

The structural complexity of 2-3-(Methoxymethyl)piperidin-1-ylethan-1-amine lies in its ability to serve as a modular building block for the synthesis of diverse compounds. The piperidine ring, a six-membered nitrogen-containing heterocycle, is known for its ability to adopt multiple conformations, which can influence molecular interactions with biological targets. The methoxymethyl substitution at the 2- and 3- positions introduces additional functionality, allowing for the incorporation of polar groups that can enhance solubility and bioavailability. These features make the compound particularly attractive for applications in drug discovery, where the ability to fine-tune molecular properties is critical.

Recent advances in medicinal chemistry have demonstrated the utility of 2-3-(Methoxymethyl)piperidin-1-ylethan-1-amine as a scaffold for the development of small molecule inhibitors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of a series of derivatives based on this scaffold, which showed promising activity against a panel of cancer-related kinases. The researchers highlighted the importance of the methoxymethyl group in modulating the binding affinity of the compounds to their targets, suggesting that this functional group could be a key determinant of biological activity. Such findings underscore the potential of this compound as a starting point for the design of targeted therapies.

Another area of interest is the application of 2-3-(Methoxymethyl)piperidin-1-ylethan-1-amine in the development of prodrugs. Prodrugs are often used to improve the pharmacokinetic properties of active pharmaceutical ingredients, and the incorporation of a methoxymethyl group can facilitate controlled release of the active moiety. A 2022 study in *Drug Delivery and Translational Research* explored the use of this scaffold in the design of a prodrug for the treatment of neurodegenerative diseases. The study found that the methoxymethyl group could be hydrolyzed under physiological conditions, releasing the active compound in a sustained manner. This property makes the compound a valuable candidate for the development of long-acting therapeutics.

Moreover, the synthesis of 2-3-(Methoxymethyl)piperidin-1-ylethan-1-amine has been the subject of several optimization studies aimed at improving its efficiency and scalability. A 2021 paper in *Organic Letters* described a novel synthetic route that involved the use of microwave-assisted conditions to accelerate the formation of the piperidine ring. This approach not only reduced reaction times but also minimized the formation of by-products, which is crucial for the production of high-purity compounds. The ability to synthesize this compound efficiently is essential for its application in large-scale drug development programs.

The biological activity of 2-3-(Methoxymethyl)piperidin-1-ylethan-1-amine has also been investigated in the context of its potential as a ligand for G protein-coupled receptors (GPCRs). A 2023 study published in *Bioorganic & Medicinal Chemistry* demonstrated that certain derivatives of this scaffold exhibited agonist activity at the μ-opioid receptor, which is a key target for the development of analgesic drugs. The study suggested that the methoxymethyl group could play a role in stabilizing the receptor-ligand interaction, thereby enhancing the potency of the compound. These findings highlight the importance of structural modifications in optimizing the biological activity of this scaffold.

In addition to its applications in drug discovery, 2-3-(Methoxymethyl)piperidin-1-ylethan-1-amine has also been explored for its potential in the development of biocompatible materials. A 2022 study in *Biomaterials Science* investigated the use of this compound as a component in the synthesis of hydrogels for tissue engineering applications. The researchers found that the methoxymethyl group could be used to introduce cross-linking points, which improved the mechanical strength of the hydrogel while maintaining its biocompatibility. This application demonstrates the versatility of the compound beyond its role as a pharmaceutical agent.

The exploration of 2-3-(Methoxymethyl)piperidin-1-ylethan-1-amine as a scaffold for drug discovery is still in its early stages, and further research is needed to fully understand its potential. Ongoing studies are focused on elucidating the molecular mechanisms underlying its biological activity and on optimizing its synthetic routes for large-scale production. The continued development of this compound could lead to the discovery of new therapeutic agents that address a wide range of medical conditions.

In conclusion, 2-3-(Methoxymethyl)piperidin-1-ylethan-1-amine represents a promising scaffold for the design of novel therapeutic agents. Its structural features, including the piperidine ring and the methoxymethyl group, offer opportunities for the fine-tuning of molecular properties to meet the demands of drug development. The growing body of research on this compound highlights its potential in various biomedical applications, from the treatment of cancer to the development of biocompatible materials. As the field of medicinal chemistry continues to evolve, the role of this compound is likely to expand, contributing to the discovery of innovative solutions for complex medical challenges.